![molecular formula C21H28FN3O3S B2467532 2-ethoxy-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-5-methylbenzenesulfonamide CAS No. 1049445-79-5](/img/structure/B2467532.png)
2-ethoxy-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-5-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-ethoxy-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H28FN3O3S and its molecular weight is 421.53. The purity is usually 95%.
BenchChem offers high-quality 2-ethoxy-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-5-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-ethoxy-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-5-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- 5-HT₃ Receptor Agonist : This compound acts as an agonist for the 5-HT₃ receptor, which is a subtype of serotonin receptors. These receptors are involved in neurotransmission and play a role in mood regulation, nausea, and vomiting. Researchers explore its potential in treating chemotherapy-induced nausea and other related conditions .
- Antidepressant Research : Given its interaction with serotonin receptors, this compound might be investigated for its antidepressant properties. Researchers study its effects on serotonin signaling pathways and neuronal activity .
- Analgesic Properties : The compound’s pharmacological profile suggests possible analgesic effects. It could be explored as a novel pain management agent, especially in chronic pain conditions .
- Anxiety and Schizophrenia : The modulation of serotonin receptors may have implications for anxiety disorders and schizophrenia. Researchers might investigate its impact on neurotransmitter balance and cognitive function .
- Lead Compound : Scientists may use this compound as a starting point for designing new drugs. Its unique structure and receptor interactions make it a potential lead in drug discovery .
- Probing Receptor Binding Sites : Researchers can use this compound to study the binding sites of serotonin receptors. Understanding its interactions with specific receptor subtypes aids in drug design and optimization .
- Screening for Novel Agonists : Researchers may explore its efficacy as an agonist in various biological assays. This could lead to the discovery of new therapeutic agents .
Serotonin Receptor Modulation
Neuropharmacology
Pain Management
Psychiatric Disorders
Drug Development
Chemical Biology
Pharmacokinetics and Toxicology
Agonists-Drugs Research
properties
IUPAC Name |
2-ethoxy-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-5-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28FN3O3S/c1-3-28-20-9-4-17(2)16-21(20)29(26,27)23-10-11-24-12-14-25(15-13-24)19-7-5-18(22)6-8-19/h4-9,16,23H,3,10-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTEGQSJEQQYHSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C)S(=O)(=O)NCCN2CCN(CC2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethoxy-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-5-methylbenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.